4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO2/c1-8-2-3-10(12(14)6-8)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: LTSMEDSDWGJAOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=NC=C2)C(=O)O)F
• Molecular Formula: C13H10FNO2
• DSSTOX Substance ID: DTXSID10692470
• Molecular Weight: 231.22 g/mol
• CAS RN: 1261900-39-3

Description

4-(2-Fluoro-4-methylphenyl)nicotinic acid, also known as FMPA, is a synthetic compound that has been widely studied due to its potential applications in many areas of science and medicine. FMPA is an important building block in the synthesis of many drugs and compounds, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of drugs and compounds, such as the anticonvulsant drug lamotrigine. It has also been used as a model compound in studies of the effects of fluorine substitution on the properties of organic molecules. In addition, 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% has been used as a catalyst in the synthesis of organic molecules, such as polymers, and as a reagent in organic reactions.

Mechanism of Action

The exact mechanism of action of 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% is not fully understood, but it is believed to act by inhibiting the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in the concentration of acetylcholine in the brain, which has a variety of effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% are not fully understood, but it is believed to have a variety of effects on the body. Studies have shown that 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% can increase the levels of acetylcholine in the brain, which has been linked to improved memory and learning. It has also been shown to have anti-inflammatory and antioxidant effects, and to reduce the levels of stress hormones in the body.

Advantages and Limitations for Lab Experiments

4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% has several advantages and limitations for use in laboratory experiments. One of the main advantages of 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% is its availability, as it can be easily synthesized using a variety of methods. In addition, 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% is relatively non-toxic, making it safe to use in laboratory experiments. However, 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% is also relatively unstable, making it difficult to store and use in long-term experiments.

Future Directions

There are several potential future directions for 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% research. One potential direction is to further explore its potential applications in the synthesis of drugs and compounds. Another potential direction is to investigate its potential therapeutic effects, such as its ability to improve memory and learning. Additionally, further research could be done to explore the biochemical and physiological effects of 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95%, as well as its mechanism of action. Finally, further research could be done to explore the advantages and limitations of 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% for laboratory experiments.

Synthesis Methods

4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% can be synthesized using a variety of methods. The most common method is the reaction of 4-methylphenylacetic acid with 2-fluorobenzene in the presence of a base catalyst. This reaction produces a mixture of 4-(2-Fluoro-4-methylphenyl)nicotinic acid, 95% and 4-methylphenylacetic acid, which can be separated by fractional distillation. Other methods of synthesis include the reaction of 4-methylphenylacetic acid with 2-fluoro-4-methylphenol and the reaction of 4-methylphenylacetic acid with 2-fluorobenzaldehyde.